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Compound of Interest

Compound Name: 4-Bromophenyl dichlorophosphate

Cat. No.: B1603538

Technical Guide: 4-Bromophenyl
Dichlorophosphate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical
properties of 4-Bromophenyl dichlorophosphate, a key intermediate in organic and
pharmaceutical synthesis.

Core Physicochemical Data

The essential molecular properties of 4-Bromophenyl dichlorophosphate are summarized
below. This data is critical for reaction stoichiometry, analytical characterization, and
formulation development.
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Property Value

Molecular Formula C6H4BrCI202P

Molecular Weight 289.88 g/mol [1][2]

IUPAC Name 1-bromo-4-dichlorophosphoryloxybenzene[1]
CAS Number 19430-76-3[1]

Appearance Colorless or light yellow liquid[1][3]

Boiling Point 98-102 °C[1]

Synthetic Pathway Overview

4-Bromophenyl dichlorophosphate is synthesized through the reaction of p-bromophenol
with phosphorus oxychloride.[2] This straightforward phosphorylation is a common method for
producing aryl phosphorodichloridates, which are versatile reagents in the synthesis of more
complex molecules, including prodrugs and other biologically active compounds.
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Caption: Synthesis workflow for 4-Bromophenyl dichlorophosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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